Cas no 2680753-57-3 (tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate)

• Product Name: tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate
• CAS No: 2680753-57-3
• MF: C₁₁H₁₄Cl₂N₄O₂
• MW: 305.16045999527
• CID: 5633669
• PubChem ID: 165923476
• Update Time: 2025-05-24

tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate
• EN300-28291197
• 2680753-57-3

• Inchi： 1S/C11H14Cl2N4O2/c1-11(2,3)19-10(18)17(6-4-5-6)9-15-7(12)14-8(13)16-9/h6H,4-5H2,1-3H3
• InChI Key： XBWRLXSJNXZBEK-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N(C(=O)OC(C)(C)C)C1CC1)Cl

Computed Properties

• Exact Mass: 304.0493811g/mol
• Monoisotopic Mass: 304.0493811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate

Comprehensive Overview of tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate (CAS No. 2680753-57-3)

The compound tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate (CAS No. 2680753-57-3) is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique molecular structure, featuring a 1,3,5-triazine core and a cyclopropyl substituent, makes it a versatile intermediate for synthesizing high-value derivatives. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, crop protection, and advanced polymer formulations.

One of the most searched questions related to tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate revolves around its synthetic utility. The presence of reactive dichlorotriazine and carbamate groups allows for selective modifications, enabling the creation of tailored molecules for targeted applications. For instance, in pharmaceutical R&D, this compound serves as a key building block for developing protease inhibitors and kinase modulators, addressing the growing demand for precision therapeutics in oncology and infectious diseases.

In agrochemical innovation, tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate is explored for its herbicidal and fungicidal properties. With the global push toward sustainable agriculture, researchers are investigating its role in next-generation crop protection agents that minimize environmental impact. Searches for "eco-friendly triazine derivatives" or "low-toxicity agrochemical intermediates" often highlight this compound's relevance in modern farming solutions.

The compound's stability under varying pH conditions and thermal resistance also makes it a candidate for advanced material science applications. For example, its incorporation into polymer matrices can enhance durability and UV resistance, aligning with trends in "smart materials" and "high-performance coatings." These attributes are particularly valuable in industries like automotive, aerospace, and renewable energy, where material longevity is critical.

From a commercial perspective, suppliers and distributors of tert-butyl N-cyclopropyl-N-(4,6-dichloro-1,3,5-triazin-2-yl)carbamate emphasize its high purity (>98%) and scalability, catering to bulk procurement needs. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, ensuring compliance with stringent regulatory standards. This focus on quality control resonates with laboratories and manufacturers prioritizing reproducibility in their workflows.

As the scientific community continues to explore novel applications for CAS No. 2680753-57-3, interdisciplinary collaborations are unlocking its full potential. Whether in drug development, sustainable agriculture, or cutting-edge materials, this compound exemplifies the synergy between molecular innovation and real-world problem-solving. Its adaptability to diverse research needs ensures its prominence in both academic and industrial settings for years to come.